![molecular formula C14H19ClN2O2 B2769116 tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate CAS No. 1352534-35-0](/img/structure/B2769116.png)
tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate” is a chemical compound with the CAS No. 1352534-35-0 . It has a molecular formula of C14H19ClN2O2 and a molecular weight of 282.77 .
Molecular Structure Analysis
The molecular structure of “this compound” includes 19 heavy atoms, 6 aromatic heavy atoms, and 4 rotatable bonds . The InChI Key for this compound is LOICPKCCFXHAID-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a number of physical and chemical properties. It has a high GI absorption and is BBB permeant . It is an inhibitor of CYP1A2 and CYP2C19 . Its Log Po/w (iLOGP) is 3.11 . It is soluble with a solubility of 0.0968 mg/ml .Scientific Research Applications
Asymmetric Synthesis and Cyclization
A practical asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines through nitrile anion cyclization strategy demonstrates the compound's utility in synthesizing chiral pyrrolidines with high yield and enantioselectivity. This approach is notable for its chromatography-free process, highlighting the compound's significance in the synthesis of chiral pyrrolidine derivatives (Chung et al., 2005).
Palladium-Catalyzed Coupling Reactions
The compound undergoes palladium-catalyzed coupling reactions with substituted arylboronic acids to produce a series of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates, indicating its utility in facilitating diverse aryl coupling reactions and expanding the toolkit for organic and medicinal chemists (Wustrow & Wise, 1991).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O2/c1-14(2,3)19-13(18)17-8-4-5-11(17)10-6-7-12(15)16-9-10/h6-7,9,11H,4-5,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOICPKCCFXHAID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC1C2=CN=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.